Cas no 2248391-54-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate
• CAS No: 2248391-54-8
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 6386433
• PubChem ID: 165729920
• Update Time: 2025-08-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248391-54-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate
• EN300-6521216

• Inchi： 1S/C20H15N3O4/c1-12-7-8-13(9-17(12)14-10-21-22(2)11-14)20(26)27-23-18(24)15-5-3-4-6-16(15)19(23)25/h3-11H,1-2H3
• InChI Key： IDCRYJPZOJPPST-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)C1C=NN(C)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate (CAS No. 2248391-54-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate (CAS No. 2248391-54-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. This compound features a unique structural framework combining an isoindole-1,3-dione core with a methylpyrazole-substituted benzoate moiety, making it a versatile intermediate for drug discovery and functional material development. Researchers and industry professionals frequently search for this compound due to its potential applications in small-molecule inhibitors, kinase-targeted therapies, and photovoltaic materials.

One of the key structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate is its hybrid architecture, which integrates both aromatic and heterocyclic components. The isoindole-1,3-dione segment is known for its electron-accepting properties, while the methylpyrazole-benzoate unit contributes to solubility and bioactivity. This combination makes the compound particularly valuable in the design of organic semiconductors and pharmacologically active agents. Recent studies have explored its role in cancer research, where its structural analogs have shown promise in modulating kinase activity.

The synthesis of CAS No. 2248391-54-8 typically involves multi-step organic reactions, including esterification and cyclization processes. High-purity batches of this compound are often sought after by contract research organizations (CROs) and academic laboratories for use in high-throughput screening and structure-activity relationship (SAR) studies. Given the rising demand for targeted drug delivery systems, this molecule's compatibility with various bioconjugation techniques has also been a topic of interest.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate with minimal waste generation. This aligns with broader industry trends toward environmentally benign chemical processes. Additionally, computational chemists have employed molecular docking simulations to predict the compound's interactions with biological targets, further highlighting its relevance in rational drug design.

The market for CAS No. 2248391-54-8 is driven by its applications in both pharmaceuticals and advanced materials. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, making it a preferred choice for industrial and academic use. As the demand for precision medicine grows, derivatives of this compound are being explored for their potential in personalized therapeutics and diagnostic agents.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(1-methyl-1H-pyrazol-4-yl)benzoate represents a critical building block in modern chemical research. Its multifaceted applications in drug development, material science, and sustainable chemistry underscore its importance in both industrial and academic settings. Future research is expected to uncover additional utilities for this compound, particularly in emerging fields such as bioelectronics and nanomedicine.